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Audience: This document is intended for researchers, scientists, and drug development
professionals who require a sensitive and accurate method for quantifying double-stranded
DNA (dsDNA).

Introduction:

The Quant-iT™ PicoGreen® dsDNA assay is a highly sensitive method for the quantification of
double-stranded DNA in solution.[1][2][3] This fluorescent nucleic acid stain exhibits a
significant increase in fluorescence enhancement upon binding to dsDNA, allowing for the
detection of as little as 250 pg/mL of dsDNA.[3] The assay is more sensitive than traditional UV
absorbance methods and is highly selective for dSDNA over single-stranded DNA (ssDNA) and
RNA, minimizing the interference from these contaminants.[1][4][5] The linear detection range
of the PicoGreen assay extends over four orders of magnitude, from 25 pg/mL to 1,000 ng/mL,
with a single dye concentration.[3] This application note provides a detailed protocol for using
the PicoGreen assay to determine DNA concentration, including the preparation of standards,
data analysis, and troubleshooting.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1258679#bc-rfq
https://www.benchchem.com/product/b1258679/docs?utm_src=pdf-body#application-note-accurate-determination-of-dna-concentration-using-picogreen-fluorescence
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/s-0041.pdf
https://drk-lo.github.io/lotterhoslabprotocols/molecprot_picoGreenAssay.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07581.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07581.pdf
https://www.promega.com/~/media/files/products%20and%20services/instruments/detection/tbs%20technical%20support%20docs/s-0041.pdf
https://www.protocols.io/view/dna-quantification-with-picogreen-q2wdyfe.pdf
https://academic.oup.com/nar/article/24/13/2623/2360051
https://www.benchchem.com/product/b1258679/docs?utm_src=pdf-body#application-note-accurate-determination-of-dna-concentration-using-picogreen-fluorescence
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/mp07581.pdf
https://www.benchchem.com/product/b1258679/docs?utm_src=pdf-body#application-note-accurate-determination-of-dna-concentration-using-picogreen-fluorescence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Materials and Reagents:

Quant-iT™ PicoGreen® dsDNA Assay Kit (e.g., Thermo Fisher Scientific, Cat. No. P7589 or
P11496)[2][6][7]

o PicoGreen® Reagent

o 20X TE Buffer (10 mM Tris-HCI, 1 mM EDTA, pH 7.5)[3][8]

o Lambda DNA Standard (e.g., 100 ug/mL)[3][6]

Nuclease-free water[2][9]

Black, flat-bottom 96-well microplates[2][4]

Fluorescence microplate reader with excitation at ~480 nm and emission at ~520 nm[3][10]
[11]

Pipettes and nuclease-free pipette tips

Nuclease-free tubes for dilutions

Reagent Preparation:

1X TE Buffer: Prepare a 1X working solution of TE buffer by diluting the 20X stock with
nuclease-free water.[4][12] For example, to prepare 10 mL of 1X TE, mix 0.5 mL of 20X TE
with 9.5 mL of nuclease-free water. This buffer will be used for all dilutions.

PicoGreen® Working Solution: On the day of the experiment, thaw the PicoGreen® reagent
at room temperature, protected from light.[4][12] Prepare a 1:200 dilution of the concentrated
PicoGreen® reagent in 1X TE buffer.[1][3] For example, to prepare 10 mL of the working
solution, add 50 uL of the PicoGreen® concentrate to 9.95 mL of 1X TE buffer.[3] This
solution should be prepared in a plastic container and protected from light, as the reagent is
susceptible to photodegradation and may adsorb to glass surfaces.[1][3] Use this solution
within a few hours of preparation.[1][3]
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DNA Standard Curve Preparation:

A standard curve is essential for accurate quantification. Prepare a series of DNA standards by
diluting a known concentration of a DNA stock, such as the lambda DNA standard provided in
the kit. The following table outlines the preparation of a high-range standard curve.

Table 1: High-Range DNA Standard Curve Preparation

Final DNA
Volume of 2 pyg/imL  Volume of 1X TE .
Standard Concentration
DNA Stock (pL) Buffer (pL)
(ng/mL)
1 100 0 2000
2 50 50 1000
3 25 75 500
4 10 90 200
5 5 95 100
6 25 97.5 50
7 1 99 20
8 (Blank) 0 100 0

To prepare the initial 2 pg/mL DNA stock, dilute the 100 pg/mL lambda DNA standard 1:50 in
1X TE buffer.[3]

Assay Procedure:

o Sample Preparation: Dilute your unknown DNA samples in 1X TE buffer to ensure their
concentrations fall within the linear range of the standard curve.

o Plate Setup:

o Pipette 100 pL of each DNA standard and the blank (1X TE buffer) into separate wells of
the black 96-well plate. It is recommended to run standards in duplicate or triplicate.[8]
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o Pipette 100 pL of each diluted unknown DNA sample into separate wells. It is also
recommended to run unknown samples in duplicate or triplicate.

o Addition of PicoGreen® Reagent: Add 100 pL of the PicoGreen® working solution to each
well containing a standard or sample.[4][8] Mix well by gentle pipetting.

 Incubation: Incubate the plate at room temperature for 2-5 minutes, protected from light.[1][3]

o Fluorescence Measurement: Measure the fluorescence of each well using a microplate
reader with excitation set to approximately 480 nm and emission to approximately 520 nm.[3]
[11]

Data Analysis and Results

o Blank Subtraction: Subtract the average fluorescence of the blank wells from the
fluorescence readings of all standards and unknown samples.[8]

o Standard Curve Generation: Plot the blank-subtracted fluorescence values of the DNA
standards (y-axis) against their corresponding concentrations in ng/mL (x-axis).

o Linear Regression: Perform a linear regression analysis on the standard curve to obtain the
equation of the line (y = mx + b) and the coefficient of determination (R2). A good standard
curve should have an R? value > 0.99.

o Calculation of Unknown DNA Concentration: Use the equation of the line to calculate the
concentration of your unknown DNA samples. Rearrange the equation to solve for x
(concentration): x = (y - b) / m, where y is the blank-subtracted fluorescence of your unknown
sample.

» Account for Dilution: Multiply the calculated concentration by the dilution factor used to
prepare your unknown sample to determine the original concentration.

Table 2: Example Data and Calculations
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Blank- Calculated Original
Fluorescence . .
Sample . Subtracted Concentration  Concentration
Reading
Fluorescence (ng/mL) (ng/mL)
Blank 50 0 0 0
Standard 1 (20
250 200 20 20
ng/mL)
Standard 2 (100
1050 1000 100 100
ng/mL)
Standard 3 (500
5050 5000 500 500
ng/mL)
Unknown 1 (1:10
o 1550 1500 150 1500
dilution)
Unknown 2 (1:10
o 3050 3000 300 3000
dilution)
Visualizations
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Caption: Experimental workflow for DNA quantification using the PicoGreen assay.
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Troubleshooting

» High background fluorescence: This could be due to contamination of the TE buffer or water
with nucleic acids.[8] Use nuclease-free reagents. Also, ensure the PicoGreen® working
solution is fresh and has been protected from light.

» Non-linear standard curve: This may occur if the DNA concentrations are outside the linear
range of the assay.[13] Prepare a new set of standards with a more appropriate
concentration range. Pipetting errors can also contribute to non-linearity.

o Low fluorescence signal: Ensure the microplate reader settings (excitation and emission
wavelengths) are correct for the PicoGreen® dye. Check that the PicoGreen® reagent has
not expired and has been stored correctly.

o Sample fluorescence lower than blank: This can happen if the sample is too concentrated or
too dilute.[13] It may also indicate the presence of interfering substances in the sample that
quench the fluorescence. Consider further purifying your DNA samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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